Cas no 1934413-82-7 (4-bromo-7-chloro-2,1,3-benzothiadiazole)

4-Bromo-7-chloro-2,1,3-benzothiadiazole is a heterocyclic aromatic compound featuring a benzothiadiazole core substituted with bromine and chlorine at the 4- and 7-positions, respectively. This structure imparts unique electronic and photophysical properties, making it valuable as a building block in organic synthesis, particularly for the development of optoelectronic materials, fluorescent dyes, and pharmaceuticals. The bromo and chloro substituents enhance reactivity, facilitating further functionalization via cross-coupling reactions. Its high purity and stability ensure consistent performance in research and industrial applications. The compound is particularly useful in designing conjugated polymers and small-molecule semiconductors, where precise control over molecular architecture is critical.

4-bromo-7-chloro-2,1,3-benzothiadiazole structure

1934413-82-7 structure

Product Name:4-bromo-7-chloro-2,1,3-benzothiadiazole

CAS No:1934413-82-7

MF:C₆H₂BrClN₂S

MW:249.515477657318

MDL:MFCD34566894

CID:5211614

PubChem ID:130724320

Update Time:2026-03-06

4-bromo-7-chloro-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

- 2,1,3-Benzothiadiazole, 4-bromo-7-chloro-
- 4-bromo-7-chloro-2,1,3-benzothiadiazole
- 4-bromo-7-chlorobenzo-1,2,5-thiadiazole
- SY323115
- 4-Bromo-7-chlorobenzo[c][1,2,5]thiadiazole
- E80020
- 1934413-82-7
- PS-18455
- 4-Bromo-7-chloro-2,1,3-benzothiadiazole, 95%
- SCHEMBL19456661
- MFCD34566894
- MDL： MFCD34566894
- Inchi： 1S/C6H2BrClN2S/c7-3-1-2-4(8)6-5(3)9-11-10-6/h1-2H
- InChI Key： OHWKGWLDQNLZFG-UHFFFAOYSA-N
- SMILES： N1=C2C(Cl)=CC=C(Br)C2=NS1

Computed Properties

Exact Mass: 247.88106g/mol
Monoisotopic Mass: 247.88106g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 54Å²

4-bromo-7-chloro-2,1,3-benzothiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB577453-500 mg	4-Bromo-7-chloro-2,1,3-benzothiadiazole, 95%; .	1934413-82-7	95%	500MG	€233.40	2023-03-11
abcr	AB577453-1 g	4-Bromo-7-chloro-2,1,3-benzothiadiazole, 95%; .	1934413-82-7	95%	1g	€315.00	2023-03-11
abcr	AB577453-5 g	4-Bromo-7-chloro-2,1,3-benzothiadiazole, 95%; .	1934413-82-7	95%	5g	€859.00	2023-03-11
abcr	AB577453-10 g	4-Bromo-7-chloro-2,1,3-benzothiadiazole, 95%; .	1934413-82-7	95%	10g	€1,403.00	2023-03-11
Chemenu	CM1017424-1g	4-bromo-7-chloro-2,1,3-benzothiadiazole	1934413-82-7	95%+	1g	$***	2023-03-31
eNovation Chemicals LLC	Y1102044-1G	4-bromo-7-chloro-2,1,3-benzothiadiazole	1934413-82-7	97%	1g	$170	2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4119-500MG	4-bromo-7-chloro-2,1,3-benzothiadiazole	1934413-82-7	97%	500MG	￥ 739.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4119-1G	4-bromo-7-chloro-2,1,3-benzothiadiazole	1934413-82-7	97%	1g	￥ 1,056.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4119-5G	4-bromo-7-chloro-2,1,3-benzothiadiazole	1934413-82-7	97%	5g	￥ 3,168.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU4119-10G	4-bromo-7-chloro-2,1,3-benzothiadiazole	1934413-82-7	97%	10g	￥ 5,280.00	2023-04-14